N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: N-[2-(butanoylamino)phenyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-3-6-17(22)20-14-7-4-5-8-15(14)21-18(23)13-11-12(19)9-10-16(13)24-2/h4-5,7-11H,3,6H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: PUNPRIGLSZEBNA-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Cl)OC

Description

N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide, also known as BPN14770, is a small molecule drug that has been developed for potential use in treating neurodegenerative diseases such as Alzheimer's disease.

Mechanism of Action

N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide works by inhibiting the activity of phosphodiesterase-4D (PDE4D), an enzyme that plays a role in the regulation of cyclic adenosine monophosphate (cAMP) signaling in the brain. By inhibiting PDE4D, N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide increases cAMP levels, which in turn activates a signaling pathway that leads to the activation of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons in the brain.
Biochemical and Physiological Effects:
N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to increase BDNF levels in the brain, which promotes the growth and survival of neurons. It has also been shown to reduce amyloid beta plaque accumulation in the brain, which is a hallmark feature of Alzheimer's disease. In addition, N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been found to improve cognitive function in preclinical models of Alzheimer's disease and Fragile X syndrome.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide in lab experiments is that it has been shown to have potential therapeutic effects in preclinical models of Alzheimer's disease and other neurodegenerative diseases. However, one limitation is that more research is needed to fully understand the mechanism of action and potential side effects of N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide.

Future Directions

There are several potential future directions for research on N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide. One area of focus could be on optimizing the synthesis method to improve yield and purity of the final product. Another area of focus could be on conducting clinical trials to evaluate the safety and efficacy of N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide in humans. Additionally, further research could be conducted to better understand the mechanism of action of N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide and its potential therapeutic effects in other neurodegenerative diseases.

Synthesis Methods

N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of 5-chloro-2-methoxybenzoic acid with butyryl chloride to form the intermediate 5-chloro-2-methoxy-N-(butyryl)benzamide. This intermediate is then reacted with 2-aminobenzophenone to form the final product, N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide.

Scientific Research Applications

N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has been shown to have potential therapeutic effects in preclinical models of Alzheimer's disease and other neurodegenerative diseases. It has been found to improve cognitive function and reduce amyloid beta plaque accumulation in the brain, which are hallmark features of Alzheimer's disease. N-[2-(butyrylamino)phenyl]-5-chloro-2-methoxybenzamide has also been shown to have potential therapeutic effects in models of Fragile X syndrome, a genetic disorder that causes intellectual disability and behavioral problems.